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Compound of Interest

Compound Name: NH2-PEG8-OH

CAS No.: 352439-37-3

Cat. No.: B1665985

Get Quote

Introduction: NH2-PEG8-OH is a discrete, monodisperse polyethylene glycol (PEG) derivative

that serves as a heterobifunctional linker. Its structure, featuring a primary amine (NH2) at one

terminus and a hydroxyl (OH) group at the other, connected by an eight-unit PEG chain, makes

it an invaluable tool in bioconjugation, materials science, and drug development.[1][2] The

hydrophilic PEG spacer enhances the solubility and pharmacokinetic properties of conjugated

molecules, a critical advantage for developing advanced therapeutics like Antibody-Drug

Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs).[3][4] This guide provides

a comprehensive overview of its chemical structure, molecular properties, and key applications

for researchers and drug development professionals.

Core Properties and Structure
NH2-PEG8-OH, also known by its systematic name 23-Amino-3,6,9,12,15,18,21-

heptaoxatricosan-1-ol, is a well-defined chemical entity.[5][6] Its linear structure provides a

flexible spacer arm for conjugating different molecules.

Chemical Structure Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1665985?utm_src=pdf-interest
https://www.benchchem.com/product/b1665985?utm_src=pdf-body
https://www.nanosoftpolymers.com/product/nh2-peg-oh/
https://broadpharm.com/product/bp-21502
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Applications_of_Boc_NH_PEG8_CH2CH2COOH_in_Drug_Development.pdf
https://www.bocsci.com/blog/peg-for-drug-development/
https://www.benchchem.com/product/b1665985?utm_src=pdf-body
https://www.biochempeg.com/product/NH2-PEG8-OH.html
https://pubchem.ncbi.nlm.nih.gov/compound/Amino-PEG8-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The structure consists of a primary amine, followed by eight repeating ethylene glycol units,

and is terminated with a primary alcohol.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Targeting Moiety
(e.g., Antibody)

NH₂ PEG8 Spacer OH

Forms Amide Bond
(via activated -COOH) Therapeutic Payload

(e.g., Cytotoxic Drug)

Conjugation after
-OH derivatization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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